![molecular formula C21H20N2O5S2 B2770175 Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate CAS No. 919753-92-7](/img/structure/B2770175.png)
Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate
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Overview
Description
Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C21H20N2O5S2 and its molecular weight is 444.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Thiazolecarboxylic Acid Derivatives : Research has demonstrated the acylation of ethyl ester and anilide of 2-amino-4-methylthiazole-5-carboxylic acid to produce 2-acetyl(arylsulfonyl)amino derivatives. This process involves methylation of acetylaminothiazole followed by deacetylation, leading to the formation of esters and ureido derivatives, showcasing the compound's role in developing thiazolecarboxylic acid derivatives with potential chemical and biological applications (Dovlatyan et al., 2004).
Convenient Synthesis of Triazoloquinolines : The synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate through the reaction of methyl 2-azido-5-bromobenzoate with ethyl 4-(ethylsulfanyl)-3-oxobutanoate has been documented. The process includes oxidation and treatment with sodium hydride, indicative of the compound's utility in synthesizing complex heterocycles (Pokhodylo & Obushak, 2019).
One-Pot Synthesis of Thiazole-5-Carboxylates : A practical one-pot procedure has been developed for synthesizing 2-substituted-4-methylthiazole-5-carboxylates from readily available materials, demonstrating an efficient method for generating these compounds, which could have broad implications for pharmaceutical synthesis and chemical research (Meng et al., 2014).
Antimicrobial Studies on Thiazole Derivatives : Modifications of ethyl 2-amino-4-methylthiazole-5-carboxylate have led to the synthesis of derivatives with confirmed structures by various spectral techniques. These compounds were evaluated for their antimicrobial activities, indicating the potential of such derivatives in developing new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Mechanism of Action
Target of Action
The primary target of Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate is the Cyclooxygenase-2 (COX-2) enzyme . COX-2 is an enzyme responsible for the formation of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which play a key role in inflammation and pain .
Mode of Action
This compound interacts with its target, the COX-2 enzyme, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to pro-inflammatory prostaglandins, thereby reducing inflammation and pain .
Biochemical Pathways
The action of this compound affects the arachidonic acid cascade , a key biochemical pathway in inflammation . By inhibiting COX-2, the compound prevents the formation of prostaglandins from arachidonic acid, disrupting the pathway and reducing the production of these inflammatory mediators .
Result of Action
The molecular and cellular effects of this compound’s action include the reduction of inflammation and pain. By inhibiting COX-2 and disrupting the production of pro-inflammatory prostaglandins, the compound can alleviate symptoms associated with conditions like arthritis .
Properties
IUPAC Name |
ethyl 2-[[2-(4-methylsulfonylphenyl)acetyl]amino]-4-phenyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O5S2/c1-3-28-20(25)19-18(15-7-5-4-6-8-15)23-21(29-19)22-17(24)13-14-9-11-16(12-10-14)30(2,26)27/h4-12H,3,13H2,1-2H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFPDUXMJZVSVTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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